Cas no 1220033-26-0 (4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine)

• Product Name: 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine
• CAS No: 1220033-26-0
• MF: C₉H₁₄ClN₅
• MW: 227.693959712982
• CID: 4688271
• Update Time: 2025-05-23

4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-(3-METHYL-1-PIPERIDINYL)-1,3,5-TRIAZIN-2-AMINE
• 4-chloro-6-(3-methylpiperidin-1-yl)-1,3,5-triazin-2-amine
• 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine

• Inchi： 1S/C9H14ClN5/c1-6-3-2-4-15(5-6)9-13-7(10)12-8(11)14-9/h6H,2-5H2,1H3,(H2,11,12,13,14)
• InChI Key： USSLPSVVFDJENT-UHFFFAOYSA-N
• SMILES： ClC1N=C(N)N=C(N=1)N1CCCC(C)C1

Computed Properties

• Exact Mass: 227.094
• Monoisotopic Mass: 227.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 434.9±28.0 °C at 760 mmHg
• Flash Point: 216.8±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine

Research Brief on 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine (CAS: 1220033-26-0): Recent Advances and Applications

The compound 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine (CAS: 1220033-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic triazine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of kinase inhibitors and other biologically active molecules, owing to its unique structural features and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine as a key intermediate in the development of selective kinase inhibitors. The researchers utilized computational docking and molecular dynamics simulations to predict its binding affinity with various kinase targets, followed by synthetic optimization to enhance its pharmacological properties. The results demonstrated promising activity against several cancer-related kinases, suggesting its potential as a scaffold for anticancer drug development.

In addition to its applications in oncology, recent research has explored the compound's utility in antimicrobial agents. A 2024 preprint on bioRxiv reported the synthesis of a series of triazine-based analogs derived from 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine, which exhibited potent activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, making it a candidate for addressing the growing challenge of antibiotic resistance.

From a chemical perspective, the stability and reactivity of 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine have been the subject of detailed mechanistic studies. A recent article in Organic & Biomolecular Chemistry elucidated its reaction pathways under various conditions, providing insights into its versatility as a synthetic intermediate. These findings are expected to facilitate its broader adoption in medicinal chemistry workflows.

Looking ahead, the compound's potential extends beyond small-molecule therapeutics. Early-stage research indicates its applicability in the development of covalent inhibitors and targeted protein degraders (PROTACs). As the field continues to evolve, 4-Chloro-6-(3-methyl-1-piperidinyl)-1,3,5-triazin-2-amine is poised to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.